Cas no 1804354-60-6 (6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804354-60-6
• MF: C₈H₄ClF₆NO₂
• MW: 295.566282272339
• CID: 4834280
• Update Time: 2025-10-19

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO2/c9-2-3-1-4(17)5(7(10,11)12)6(16-3)18-8(13,14)15/h1H,2H2,(H,16,17)
• InChI Key： ZWXVNSUHXMUFHR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(C(F)(F)F)=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3

Additional information on 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Research Briefing on 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804354-60-6)

The compound 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804354-60-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, is being explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for the development of novel kinase inhibitors. The researchers demonstrated that the chloromethyl group at the 6-position allows for efficient functionalization, enabling the introduction of various pharmacophores. The presence of the hydroxy group at the 4-position further enhances the compound's ability to form hydrogen bonds with target proteins, a critical feature for achieving high binding affinity.

In addition to its synthetic applications, recent preclinical studies have explored the direct biological activity of 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. A team at the University of California, San Francisco, reported in Bioorganic & Medicinal Chemistry Letters that this compound exhibits moderate inhibitory activity against COX-2, suggesting potential anti-inflammatory properties. The trifluoromethoxy and trifluoromethyl groups were found to play a crucial role in modulating the compound's lipophilicity and metabolic stability, factors that are essential for drug-like properties.

The compound's safety profile has also been a subject of recent investigation. A 2024 toxicological study published in Chemical Research in Toxicology evaluated its acute and subchronic toxicity in rodent models. The results indicated that while the compound shows good tolerability at therapeutic doses, the chloromethyl moiety may pose reactivity concerns that need to be addressed in further derivatization efforts. This finding has important implications for the design of safer analogs in future drug development programs.

From a chemical synthesis perspective, recent advances in the production of 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have been reported. A team at MIT developed a more efficient synthetic route that reduces the number of steps from seven to four, while improving overall yield from 32% to 58%. This breakthrough, published in Organic Process Research & Development, could significantly lower production costs and make the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, researchers are particularly excited about the potential of this compound in the development of next-generation antiviral agents. Preliminary molecular docking studies suggest that its unique structural features may allow it to interact with conserved regions of viral polymerases. Several pharmaceutical companies have included derivatives of 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in their pipelines for emerging infectious disease targets.

In conclusion, 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804354-60-6) represents a promising chemical scaffold with diverse applications in medicinal chemistry. Its recent progress in synthetic optimization, biological evaluation, and safety assessment positions it as a valuable tool for future drug discovery efforts. Continued research into its structure-activity relationships and potential therapeutic applications is warranted to fully exploit its pharmaceutical potential.